Cas no 2137860-96-7 ({1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridin-5-ylmethyl}(propyl)amine)

• Product Name: {1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridin-5-ylmethyl}(propyl)amine
• CAS No: 2137860-96-7
• MF: C₁₃H₁₉N₅
• MW: 245.323461771011
• CID: 5783220
• PubChem ID: 165875239
• Update Time: 2025-06-12

{1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridin-5-ylmethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1130599
• {[1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl]methyl}(propyl)amine
• 2137860-96-7
• {1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridin-5-ylmethyl}(propyl)amine

• Inchi： 1S/C13H19N5/c1-2-3-14-5-10-4-11-7-17-18(12-8-15-9-12)13(11)16-6-10/h4,6-7,12,14-15H,2-3,5,8-9H2,1H3
• InChI Key： QGMIBTBMVMDOKQ-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C2C(=CC(=CN=2)CNCCC)C=N1

Computed Properties

• Exact Mass: 245.16404563g/mol
• Monoisotopic Mass: 245.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.8Ų

Additional information on {1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridin-5-ylmethyl}(propyl)amine

Comprehensive Overview of {1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridin-5-ylmethyl}(propyl)amine (CAS No. 2137860-96-7)

The compound {1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridin-5-ylmethyl}(propyl)amine (CAS No. 2137860-96-7) is a highly specialized heterocyclic amine with significant potential in pharmaceutical research and drug development. Its unique structure, featuring an azetidine ring fused with a pyrazolo[3,4-b]pyridine core, makes it a compelling candidate for targeting kinase inhibitors and G protein-coupled receptors (GPCRs). This article delves into its chemical properties, applications, and relevance in modern drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on azetidine-containing compounds due to their enhanced metabolic stability and bioavailability. The presence of the azetidin-3-yl moiety in CAS No. 2137860-96-7 positions it as a promising scaffold for designing next-generation drugs, particularly in oncology and neurology.

The pyrazolo[3,4-b]pyridine framework is another critical feature of this compound, known for its versatility in medicinal chemistry. This heterocycle is frequently employed in kinase inhibitor development, a hot topic in cancer research. With the rise of targeted therapies, compounds like {1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridin-5-ylmethyl}(propyl)amine are gaining attention for their potential to modulate signal transduction pathways with high specificity.

From a synthetic perspective, the incorporation of a propylamine side chain enhances the compound's solubility and interaction with biological targets. This modification aligns with current trends in drug optimization, where improving ADME (Absorption, Distribution, Metabolism, Excretion) properties is paramount. The compound's CAS No. 2137860-96-7 is often referenced in patents and academic papers exploring novel therapeutic agents, underscoring its industrial and academic relevance.

Beyond its pharmaceutical applications, {1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridin-5-ylmethyl}(propyl)amine is also of interest in chemical biology. Its ability to serve as a molecular probe enables researchers to study enzyme mechanisms and protein-ligand interactions. This dual utility—both as a potential drug and a research tool—makes it a valuable asset in biochemical assays and high-throughput screening.

In the context of SEO and user queries, terms like "azetidine derivatives in drug discovery", "pyrazolo[3,4-b]pyridine applications", and "CAS 2137860-96-7 uses" are frequently searched. This reflects the growing curiosity about specialty chemicals and their role in innovative therapies. By addressing these topics, this article aims to bridge the gap between scientific literature and industry trends.

In conclusion, {1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridin-5-ylmethyl}(propyl)amine (CAS No. 2137860-96-7) represents a fascinating intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity make it a standout candidate for future therapeutic innovations. As research progresses, this compound is likely to feature prominently in discussions about next-generation drug design and biomedical breakthroughs.